Ethyl 3-(5-methoxynaphthalen-2-yl)prop-2-enoate

• CAS No.: 56894-95-2
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: ethyl 3-(5-methoxynaphthalen-2-yl)prop-2-enoate
• InChI: InChI=1S/C16H16O3/c1-3-19-16(17)10-8-12-7-9-14-13(11-12)5-4-6-15(14)18-2/h4-11H,3H2,1-2H3
• InChI Key: HPSQDVRPPQYVLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC2=C(C=C1)C(=CC=C2)OC

Description

Ethyl 3-(5-methoxynaphthalen-2-yl)prop-2-enoate is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

β-(5-methoxynaphth-2-yl)propenoic acid (0.075 moles) is allowed to reflux with 8-10 pieces of Orierite in absolute ethanol (20 ml) containing concentrated sulfuric acid (5 ml) for 21 hours. The cooled reaction mixture is diluted with chloroform and filtered hot. The filtrate is washed 3 times with water, once with 10% sodium bicarbonate and twice more with water. After drying over sodium sulfate, the solvent is removed to give ethyl β-(5-methoxynaphth-2-yl)propenoate.